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Introduction

4-[4-(Dimethylamino)phenyl]benzaldehyde, also commonly known as p-

Dimethylaminobenzaldehyde (DMAB), is an organic compound with the chemical formula

C₉H₁₁NO.[1][2][3] It is a derivative of benzaldehyde with a dimethylamino group substituted at

the para position. This substitution significantly influences the molecule's electronic properties,

making it a valuable reagent and intermediate in various chemical and analytical applications.

[1] The compound is a crystalline solid, appearing as a yellow to white powder.[2][4][5] It is

widely recognized as the primary component of Ehrlich's reagent, which is used for the

detection of indoles and urobilinogen.[2] Additionally, it serves as an intermediate in the

synthesis of dyes, pharmaceuticals, and other organic compounds.[1]

Chemical Properties
The chemical properties of 4-[4-(Dimethylamino)phenyl]benzaldehyde are summarized in

the tables below, providing a comprehensive overview of its physical characteristics,

spectroscopic data, and safety information.

Table 1: Physical and Chemical Properties
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Property Value References

Molecular Formula C₉H₁₁NO [1][2][6]

Molecular Weight 149.19 g/mol [6][7]

Appearance
Yellow to white crystalline

powder
[2][4][5]

Melting Point 70.7 - 75 °C [1][6][8][9]

Boiling Point 176 - 177 °C (at 17 mmHg) [1][5]

Density 1.013 - 1.22 g/cm³ [4][8]

Solubility

Slightly soluble in water (0.3

g/L at 20 °C); Soluble in

ethanol, acetone, and

chloroform.

[2][4][6][9]

Vapor Pressure <0.1 hPa (at 20 °C) [5][8]

Flash Point 164 °C [2][8]

Autoignition Temperature 445 °C [8]

Table 2: Spectroscopic Data

Technique Data Highlights References

¹H NMR
Spectra available from multiple

sources.
[7][10][11]

¹³C NMR
Spectra available from multiple

sources.
[7][12]

Infrared (IR) Spectroscopy
Spectra available from multiple

sources.
[13][14][15]

Mass Spectrometry (MS)
Mass spectra (electron

ionization) available.
[7][16][17]

UV/Visible Spectroscopy λmax ≈ 385 nm [5][18]
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Experimental Protocols
Synthesis of 4-[4-(Dimethylamino)phenyl]benzaldehyde
via Vilsmeier-Haack Reaction
A common and efficient method for the synthesis of 4-[4-
(Dimethylamino)phenyl]benzaldehyde is the Vilsmeier-Haack reaction.[19] This reaction

involves the formylation of an electron-rich aromatic ring, in this case, N,N-dimethylaniline,

using a Vilsmeier reagent generated in situ from a substituted amide (like dimethylformamide)

and phosphorus oxychloride.

Detailed Methodology:[19]

Vilsmeier Reagent Formation: To a flask cooled in an ice bath, add 33.3 g (0.45 mole) of

dimethylformamide. Slowly, and with continuous stirring, add 83.0 g (0.54 mole) of

phosphorus oxychloride dropwise, maintaining the temperature to control the exothermic

reaction.

Aromatic Formylation: After the addition of phosphorus oxychloride is complete, continue

stirring for a short period. Then, add 55 g (0.45 mole) of N,N-dimethylaniline dropwise to the

reaction mixture.

Reaction Completion: Once the addition of N,N-dimethylaniline is finished, heat the reaction

mixture to 90°C and maintain this temperature with stirring for 2 hours.

Work-up and Isolation:

Cool the reaction mixture and slowly decompose the catalyst by carefully adding 200 ml of

ice water.

Neutralize the mixture to a weakly alkaline pH by adding approximately 350 g of a 20%

aqueous sodium hydroxide solution.

Allow the mixture to cool and stand, during which the product will precipitate.

Collect the precipitated 4-[4-(Dimethylamino)phenyl]benzaldehyde by filtration.
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Purification: Wash the collected solid thoroughly with water to remove any residual salts and

impurities. Dry the purified product at 50°C. This procedure has been reported to yield

approximately 59.8 g (an 89% yield based on the starting dimethylaniline).[19]

Key Applications and Reaction Mechanisms
Ehrlich's Reagent for Indole Detection
4-[4-(Dimethylamino)phenyl]benzaldehyde is the key component of Ehrlich's reagent, used

to detect compounds containing an indole moiety.[2] The aldehyde's carbonyl group acts as a

strong electrophile, reacting with the electron-rich C2 position of the indole ring in a strong acid

medium to produce a characteristic blue-colored resonance-stabilized carbocationic dye.[2]

Reactants

Product4-(Dimethylamino)phenyl
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(Resonance Stabilized)
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Caption: Ehrlich's Reagent Reaction Mechanism

Spectrophotometric Determination of Hydrazine
This compound is also utilized for the quantitative determination of hydrazine.[2] It reacts with

hydrazine in a condensation reaction to form 4-dimethylaminobenzalazine, an azo-dye that

exhibits a distinct yellow color.[2] The concentration of hydrazine in a sample can then be

determined by measuring the absorbance of this solution spectrophotometrically at a

wavelength of 457 nm.[2]
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Caption: Reaction for Hydrazine Determination

Safety and Handling
4-[4-(Dimethylamino)phenyl]benzaldehyde is considered a hazardous substance.[20] It can

cause skin irritation and may lead to an allergic skin reaction.[21] It is also irritating to the eyes

and respiratory system.[20]

Precautions for Safe Handling:[20][22][23]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[21][22] In case of dust formation, use a particulate filter respirator.[22]

Ventilation: Use in a well-ventilated area. Local and general ventilation should be employed.

[22]

Handling Practices: Avoid breathing dust and prevent contact with skin and eyes.[20][21] Do

not eat, drink, or smoke in work areas. Wash hands thoroughly after handling.[22]

Storage: Store in a cool, dry, well-ventilated place.[23] Keep containers tightly closed and

protect from light.[5][23] The compound is stable but sensitive to light and air.[5] It is

incompatible with strong bases and strong oxidizing agents.[5]
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In Case of Accidental Exposure:[21][22]

Skin Contact: Wash with plenty of water. If skin irritation or rash occurs, seek medical

attention.

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, holding the

eyelids apart. Seek medical attention.

Ingestion: Rinse mouth with water (if the person is conscious) and seek immediate medical

attention. Do not induce vomiting.

Inhalation: Move the person to fresh air. If symptoms occur, seek medical attention.

This technical guide provides a summary of the chemical properties, synthesis, and key

applications of 4-[4-(Dimethylamino)phenyl]benzaldehyde, intended to support research and

development activities. Always refer to a comprehensive Safety Data Sheet (SDS) before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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